3-(2-amino-1,3-thiazol-4-yl)-7-methoxy-2H-chromen-2-one

• IUPAC Name: 3-(2-amino-1,3-thiazol-4-yl)-7-methoxychromen-2-one
• InChI: InChI=1S/C13H10N2O3S/c1-17-8-3-2-7-4-9(10-6-19-13(14)15-10)12(16)18-11(7)5-8/h2-6H,1H3,(H2,14,15)
• InChI Key: XRXCCJXLDRTQRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CSC(=N3)N
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.30 g/mol

Description

The compound “3-(2-amino-1,3-thiazol-4-yl)-7-methoxy-2H-chromen-2-one” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. Thiazoles are known to exhibit diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring and a chromen-2-one group. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antimicrobial Activity

. . .

Antifungal Activity

. .

Anticancer Activity

. .

Anti-Alzheimer’s Activity

. This suggests that they could be used in the development of treatments for neurodegenerative diseases.

Antihypertensive Activity

. This could make them useful in the treatment of high blood pressure and related cardiovascular conditions.

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Future Directions

Thiazole derivatives are of significant interest in medicinal chemistry due to their diverse biological activities. Future research could focus on the synthesis, characterization, and biological evaluation of “3-(2-amino-1,3-thiazol-4-yl)-7-methoxy-2H-chromen-2-one” and its derivatives.

Mechanism of Action

Target of Action

Compounds with a similar 2-aminothiazole scaffold have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

It’s known that 2-aminothiazole derivatives can act as inhibitors of multiple enzyme targets such as egfr/vgfer kinase . They may interact with these targets, leading to changes in cellular processes and potentially inducing cell death in cancerous cells .

Biochemical Pathways

Given the potential anticancer activity of 2-aminothiazole derivatives, it’s plausible that they may affect pathways related to cell growth and proliferation .

Pharmacokinetics

The pharmacokinetics of similar 2-aminothiazole derivatives suggest that they may have good bioavailability

Result of Action

Based on the known effects of similar 2-aminothiazole derivatives, it’s plausible that this compound may induce cell death in cancerous cells .